Cas no 1268520-07-5 (1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone)

• Product Name: 1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone
• CAS No: 1268520-07-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 4566150
• Update Time: 2025-08-05

1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• (1S,6R)-Rel-8-Acetyl-3,8-diazabicyclo[4.2.0]octane
• Ethanone, 1-(1R,6S)-3,8-diazabicyclo[4.2.0]oct-8-yl-, rel-
• 1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone

• Inchi： 1S/C8H14N2O/c1-6(11)10-5-7-2-3-9-4-8(7)10/h7-9H,2-5H2,1H3/t7-,8-/m0/s1
• InChI Key： NSZFCGYEVWVLOI-YUMQZZPRSA-N
• SMILES： C(=O)(N1[C@]2([H])[C@]([H])(C1)CCNC2)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone

Professional Introduction to Compound with CAS No. 1268520-07-5 and Product Name: 1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone

The compound identified by the CAS number 1268520-07-5 and the product name 1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cis-3,8-diazabicyclo[4.2.0]octan-8-yl moiety in its molecular structure introduces a high degree of stereochemical complexity, which is a critical factor in determining its biological activity and interaction with biological targets.

Recent studies have highlighted the importance of bicyclic structures in the design of bioactive molecules. The diazabicyclo[4.2.0]octane scaffold, in particular, has been extensively explored for its ability to modulate enzyme activity and receptor binding. This structural motif is known for its rigidity and conformational stability, which can enhance the binding affinity of a molecule to its target site. The specific configuration of the cis-isomer further refines these interactions, making it a valuable scaffold for pharmacological applications.

In the context of contemporary pharmaceutical research, the compound 1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone has been investigated for its potential role in addressing various therapeutic challenges. Its structural features suggest that it may exhibit properties such as enzyme inhibition or receptor antagonism, which are crucial for the development of novel therapeutics. The compound’s ability to interact with biological systems in a highly specific manner makes it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its structural versatility. The diazabicyclo[4.2.0]octan-8-yl group can be modified in various ways to tailor its biological activity. For instance, functionalization at specific positions on the bicyclic core can alter its binding properties, enabling it to target different biological pathways or receptors. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular structure is essential for achieving optimal therapeutic efficacy.

Current research in medicinal chemistry increasingly emphasizes the importance of stereochemistry in drug design. The stereochemical purity of 1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone is critical for ensuring that it interacts correctly with biological targets without producing unwanted side effects. Studies have shown that even small changes in stereochemical configuration can significantly impact a molecule’s pharmacological profile, making rigorous control over stereochemistry a non-negotiable aspect of modern drug development.

The compound’s potential applications extend beyond traditional therapeutic areas. Its unique structural features make it a promising candidate for use in chemical probes and tool compounds used in academic research. These probes can help researchers understand complex biological processes by providing insights into enzyme mechanisms and receptor interactions. Such tools are invaluable for advancing our understanding of disease pathways and developing new strategies for intervention.

From a synthetic chemistry perspective, 1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone presents an intriguing challenge due to its complex bicyclic framework. The synthesis of this compound requires sophisticated methodologies that can accurately construct and manipulate the diazabicyclo[4.2.0]octane core while maintaining high stereochemical fidelity. Advances in synthetic techniques have made it increasingly feasible to produce such complex molecules, opening up new possibilities for their use in pharmaceutical applications.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Ongoing research aims to explore its pharmacological properties further and identify new therapeutic applications where it could make a significant impact. As our understanding of molecular interactions continues to evolve, compounds like 1-[cis-3,8-diazabicyclo[4.2.0]octan-8-yl]ethanone are likely to play an increasingly important role in the development of next-generation therapeutics.